Cas no 71294-64-9 (1-(pyrrolidin-2-yl)propan-2-one)

1-(pyrrolidin-2-yl)propan-2-one structure
71294-64-9 structure
Product Name:1-(pyrrolidin-2-yl)propan-2-one
CAS No:71294-64-9
MF:C7H13NO
MW:127.184221982956
MDL:MFCD18815857
CID:548193
PubChem ID:45085262
Update Time:2025-04-19

1-(pyrrolidin-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone,1-(2-pyrrolidinyl)-
    • 1-pyrrolidin-2-ylpropan-2-one
    • 2-Propanone, 1-(2-pyrrolidinyl)- (9CI)
    • (?à)-Norhygrine
    • 2-Propanone,1-(2-pyrrolidinyl)-, (?à)-
    • 1-(pyrrolidin-2-yl)propan-2-one
    • NS00094736
    • DTXSID50665800
    • 1-(2-PYRROLIDINYL)-2-PROPANONE
    • Norhygrine
    • AKOS006351312
    • 2-Propanone,1-(2-pyrrolidinyl)-(9ci)
    • 71294-64-9
    • EN300-99766
    • 1-(2-pyrrolidyl)-propan-2-one
    • SCHEMBL10963632
    • MDL: MFCD18815857
    • Inchi: 1S/C7H13NO/c1-6(9)5-7-3-2-4-8-7/h7-8H,2-5H2,1H3
    • InChI Key: ZAJDAGLJUKMNJL-UHFFFAOYSA-N
    • SMILES: O=C(C)CC1CCCN1

Computed Properties

  • Exact Mass: 127.09979
  • Monoisotopic Mass: 127.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2
  • XLogP3: 0

Experimental Properties

  • PSA: 29.1

1-(pyrrolidin-2-yl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-99766-0.05g
1-(pyrrolidin-2-yl)propan-2-one
71294-64-9 95.0%
0.05g
$468.0 2025-03-21
Enamine
EN300-99766-0.1g
1-(pyrrolidin-2-yl)propan-2-one
71294-64-9 95.0%
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$490.0 2025-03-21
Enamine
EN300-99766-0.25g
1-(pyrrolidin-2-yl)propan-2-one
71294-64-9 95.0%
0.25g
$513.0 2025-03-21
Enamine
EN300-99766-0.5g
1-(pyrrolidin-2-yl)propan-2-one
71294-64-9 95.0%
0.5g
$535.0 2025-03-21
Enamine
EN300-99766-1.0g
1-(pyrrolidin-2-yl)propan-2-one
71294-64-9 95.0%
1.0g
$557.0 2025-03-21
Enamine
EN300-99766-2.5g
1-(pyrrolidin-2-yl)propan-2-one
71294-64-9 95.0%
2.5g
$1089.0 2025-03-21
Enamine
EN300-99766-5.0g
1-(pyrrolidin-2-yl)propan-2-one
71294-64-9 95.0%
5.0g
$1614.0 2025-03-21
Enamine
EN300-99766-10.0g
1-(pyrrolidin-2-yl)propan-2-one
71294-64-9 95.0%
10.0g
$2393.0 2025-03-21
Enamine
EN300-99766-1g
1-(pyrrolidin-2-yl)propan-2-one
71294-64-9
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$557.0 2023-09-01
Enamine
EN300-99766-5g
1-(pyrrolidin-2-yl)propan-2-one
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$1614.0 2023-09-01

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